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Compound of Interest

Compound Name: 1,8-Dichlorooctane

Cat. No.: B1211115

Essential Safety and Handling Guide for 1,8-

Dichlorooctane
FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides critical safety, handling, and disposal information for 1,8-Dichlorooctane
(CAS No. 2162-99-4). Adherence to these procedures is essential for ensuring laboratory
safety and operational integrity.

Hazard Identification and Personal Protective
Equipment (PPE)

1,8-Dichlorooctane is classified as a hazardous substance. It is harmful if swallowed or
inhaled and causes skin and eye irritation.[1] It may also cause respiratory irritation.[2]
Therefore, stringent adherence to PPE protocols is mandatory.

Recommended Personal Protective Equipment:
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Protection Type

Specification

Rationale

Eye and Face Protection

Chemical safety goggles with
side-shields. A face shield
should be worn if there is a

splash potential.[1]

Protects against splashes and
vapors that can cause serious

eye irritation.[1][2]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene).[1]

Prevents direct skin contact,

which can cause irritation.[1][2]

Skin and Body Protection

Laboratory coat, long sleeves,

and closed-toe footwear.

Minimizes the risk of accidental

skin exposure.[1]

Respiratory Protection

Use only in a well-ventilated
area, preferably a chemical
fume hood.[1] If ventilation is
inadequate, use a NIOSH-
approved respirator with an
appropriate cartridge (e.g.,
ABEK (EN14387) respirator
filter).

Prevents inhalation of harmful
vapors that can cause

respiratory irritation.[2]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 1,8-Dichlorooctane is provided

below for quick reference.
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Property Value

Molecular Formula CsH16ClI2[3]

Molecular Weight 183.12 g/mol [4][3]
Appearance Clear, colorless liquid[4][5]
Boiling Point 115-116 °C at 11 mmHg[6]
Melting Point -8 °C[5]

Flash Point 118 °C (244.4 °F)[5]
Density 1.025 g/mL at 25 °C[5][6]
Solubility in Water 0.17 g/L[4][5]

Vapor Pressure 0.057 mmHg at 25°C[4][5]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 1,8-Dichlorooctane is crucial for safety. The following
workflow outlines the necessary steps from preparation to post-handling.
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d when ready
Handiing Assemble and inspect all required PPE ‘Keep the container tightly closed when not in use‘ ‘Remuve and properly store o dispose of ppe‘ ‘D\spose of waste through a licensed chemical waste camracmr‘
Disposal Protocol
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Pre-Handling Checklist

Figure 1. Safe Handiing Workflow for 1.8-Dichlorooctane

Click to download full resolution via product page

Figure 1. Safe Handling Workflow for 1,8-Dichlorooctane

Experimental Protocol for Safe Handling:

e Preparation:

o Ensure the chemical fume hood is operational and the sash is at the appropriate height.

o Don all required PPE as specified in the table above.
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o Confirm the location of the nearest emergency eyewash station, safety shower, and spill
kit.

o Thoroughly read the Safety Data Sheet (SDS) for 1,8-Dichlorooctane before beginning
any work.[4]

e Handling:

o All manipulations of 1,8-Dichlorooctane must be conducted within a certified chemical
fume hood to minimize inhalation exposure.[1]

o Keep containers of 1,8-Dichlorooctane tightly sealed when not in use to prevent the
release of vapors.[1][4]

o Utilize non-sparking tools and ensure all equipment is properly grounded to prevent static
discharge.[1][4]

o Handle the liquid carefully to avoid the formation of aerosols or mists.[4]
o Storage:
o Store 1,8-Dichlorooctane in a cool, dry, and well-ventilated area.[1][4]

o Keep it away from heat sources, direct sunlight, and incompatible materials such as strong
oxidizing agents.[1]

o Ensure the container is tightly closed and stored in an upright position.[1]
Emergency Procedures
First Aid Measures:

¢ Inhalation: Move the affected individual to fresh air immediately. If breathing is difficult,
administer oxygen. Seek immediate medical attention if symptoms persist.[1][4]

o Skin Contact: Remove contaminated clothing and wash the affected skin area gently with
soap and copious amounts of water for at least 15 minutes.[1] Seek medical attention if
irritation persists.
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e Eye Contact: Immediately rinse the eyes with large amounts of running water for at least 15
minutes, making sure to lift the upper and lower eyelids occasionally.[1][4] Remove contact
lenses if present and easy to do.[4] Get immediate medical attention.[7]

 Ingestion: Do not induce vomiting.[4] Rinse the mouth with water and seek immediate
medical attention or contact a Poison Control Center.[4]

Spill Response:

o Evacuate all non-essential personnel from the area.

» Ventilate the affected area.

o Wear appropriate PPE, including respiratory protection.

» Absorb the spill with an inert material such as sand, earth, or vermiculite.[1] Do not use
combustible materials like sawdust.[1]

o Collect the absorbed material into a suitable, sealed container for chemical waste.[1][4]
e Clean the spill area with detergent and water.[1]

» Prevent the spill from entering sewers or waterways.[1][4]

Disposal Plan

All waste containing 1,8-Dichlorooctane must be treated as hazardous waste.

e Waste Collection: Collect all 1,8-Dichlorooctane waste, including contaminated materials, in
a designated, properly labeled, and sealed container.[4]

» Disposal Method: Dispose of the chemical waste through a licensed and certified hazardous
waste disposal contractor.[1] Incineration in a controlled facility is the preferred method.[1]

o Contaminated Packaging: Empty containers should be triple-rinsed, punctured to prevent
reuse, and disposed of as hazardous waste.[1]
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» Environmental Precautions: Avoid releasing any residues into the environment, including
drains, sewers, or natural waters.[1][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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